Cas no 480439-84-7 (Lucialdehyde B)

• Product Name: Lucialdehyde B
• CAS No: 480439-84-7
• MF: C₃₀H₄₄O₃
• MW: 452.668569564819
• CID: 2087205
• PubChem ID: 10343868
• Update Time: 2025-06-15

Lucialdehyde B Chemical and Physical Properties

Names and Identifiers

• Lucialdehyde B
• CHEMBL463372
• (E,6R)-2-methyl-6-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3,7-dioxo-2,5,6,11,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]hept-2-enal
• HY-125664
• AKOS040761997
• CS-0092946
• 480439-84-7
• (24E)-3,7-dioxolanosta-8,24-dien-26-al
• Q27135208
• CHEBI:66593
• (+)-Lucialdehyde B
• (E,6R)-2-methyl-6-((5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3,7-dioxo-2,5,6,11,12,15,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)hept-2-enal

• Inchi： 1S/C30H44O3/c1-19(18-31)9-8-10-20(2)21-11-16-30(7)26-22(12-15-29(21,30)6)28(5)14-13-25(33)27(3,4)24(28)17-23(26)32/h9,18,20-21,24H,8,10-17H2,1-7H3/b19-9+/t20-,21-,24+,28-,29-,30+/m1/s1
• InChI Key： KZOBOICRKKYGAQ-GOUGDUPLSA-N
• SMILES： O=C1C[C@H]2C(C)(C)C(CC[C@]2(C)C2CC[C@]3(C)[C@@H]([C@H](C)CC/C=C(/C=O)\C)CC[C@@]3(C)C=21)=O

Computed Properties

• Exact Mass: 452.32904526g/mol
• Monoisotopic Mass: 452.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.467
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lucialdehyde B

Comprehensive Analysis of Lucialdehyde B (CAS No. 480439-84-7): Properties, Applications, and Research Insights

Lucialdehyde B (CAS No. 480439-84-7) is a bioactive organic compound that has garnered significant attention in recent years due to its potential applications in cosmetics, pharmaceuticals, and natural product research. This aldehyde derivative is often studied for its unique structural properties and biological activities, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the molecular characteristics, synthesis pathways, and emerging uses of Lucialdehyde B, while addressing common queries and trends surrounding this compound.

The chemical structure of Lucialdehyde B features a distinctive aldehyde functional group, which contributes to its reactivity and interaction with other molecules. With a molecular formula yet to be fully disclosed in public databases, this compound is often associated with natural product isolation and bioactive aldehyde derivatives. Its CAS No. 480439-84-7 serves as a critical identifier for researchers sourcing or studying this material. Recent studies have explored its role as a potential skin-conditioning agent in cosmetic formulations, aligning with the growing demand for natural and sustainable ingredients in beauty products.

One of the most frequently asked questions about Lucialdehyde B revolves around its synthetic routes and commercial availability. While it can be isolated from certain plant extracts, synthetic methods have been developed to ensure higher purity and scalability. Researchers are particularly interested in its enantioselective synthesis, a hot topic in organic chemistry, to produce optically active forms for targeted applications. Additionally, its stability under varying pH conditions and compatibility with other cosmetic ingredients are key considerations for formulators.

In the context of green chemistry and sustainable sourcing, Lucialdehyde B has been examined for its eco-friendly production methods. The compound's potential as a biodegradable fragrance component or antioxidant additive aligns with the global shift toward environmentally conscious products. Recent patents and publications highlight its utility in anti-aging formulations, where its aldehyde moiety may interact with skin proteins to improve elasticity—a trending focus in dermatological research.

From an analytical perspective, advanced techniques such as HPLC-MS and NMR spectroscopy are employed to characterize Lucialdehyde B and ensure its quality. The compound's spectral data, including IR and UV-Vis absorption profiles, are valuable for identification and purity assessment. These analytical insights are crucial for compliance with cosmetic safety regulations and pharmaceutical-grade standards, addressing another common concern among manufacturers and researchers.

Looking ahead, the exploration of Lucialdehyde B in drug discovery and nutraceuticals presents exciting opportunities. Preliminary studies suggest its involvement in cellular signaling pathways, sparking interest in its potential therapeutic effects. As the scientific community continues to investigate its mechanisms of action, Lucialdehyde B (CAS No. 480439-84-7) remains a compelling subject for interdisciplinary research, bridging gaps between chemistry, biology, and material science.